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Compound of Interest

Compound Name: 1-Chloronaphthalene

Cat. No.: B1664548

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 1-Chloronaphthalene in a laboratory setting. Adherence to these guidelines is
critical to ensure the safety of laboratory personnel and to minimize environmental impact.

Hazard Summary and Chemical Data

1-Chloronaphthalene is a combustible, oily liquid that poses several health and environmental
risks. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2][3] Long-term or repeated exposure may have adverse effects on the
liver.[4][5] The substance is also very toxic to aquatic life with long-lasting effects.[1][4][6] Upon
heating, it can decompose to produce toxic and corrosive gases, such as hydrogen chloride.[4]

[5]

Quantitative Chemical Data
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Property Value

Molecular Formula C1oH7CI[1][4]

Molecular Weight 162.62 g/mol [1]
Appearance Oily, colorless liquid[4][5]
Boiling Point 259-260°C[4][6]

Melting Point -2.3°C[4]

Flash Point 121°C (closed cup)[2][4]
Relative Density 1.2 (Water = 1)[4]

Water Solubility Poor / Insoluble[4][7]
Oral LD50 (Rat) 1,540 mg/kg[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The type of protective
equipment must be selected based on the concentration and amount of the dangerous
substance at the specific workplace.
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Exposure Route

Required PPE

Standards &
Specifications

Safety glasses with side-

Use equipment tested and

approved under government

Eyes/Face ) )
shields and a face shield.[1] standards such as NIOSH
(US) or EN 166 (EV).[1]
Chemical-resistant gloves Select gloves tested to a
(Butyl rubber is relevant standard (e.g., EN
Skin recommended).[8] A complete 374, F739). Contaminated

chemical-protective suit should
be worn to prevent skin

contact.[1]

clothing should be segregated

and laundered before reuse.[8]

[°]

Respiratory

A NIOSH-approved half-face
filter respirator with a cartridge
for organic vapors and acid
gases is required.[5][8][10][11]

Use is mandatory when vapors
or mists are generated, or if

ventilation is inadequate.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Review Safety Data Sheet (SDS): Always consult the most recent SDS for 1-

Chloronaphthalene before beginning work.

Ensure Proper Ventilation: All handling must occur in a well-ventilated area, preferably within

a certified chemical fume hood.[4][8]

Verify Emergency Equipment: Confirm that a safety shower and an eyewash station are

accessible and in good working order.[2]

Remove Ignition Sources: Since the substance is combustible, ensure there are no open

flames or potential ignition sources in the handling area.[4][7][8]

. Handling the Chemical:
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» Don PPE: Put on all required PPE as specified in the table above before handling the
chemical.

» Avoid Contact: Exercise extreme caution to avoid direct contact with the skin and eyes and
to prevent inhalation of vapors.[1]

» Prohibit Consumption: Do not eat, drink, or smoke in the area where 1-Chloronaphthalene
is handled or stored.[5][8]

3. Post-Handling Procedures:

e Secure Container: Tightly close the container after use and store it in a cool, dry, and well-
ventilated place away from strong oxidants.[1][4][5]

o Decontaminate Work Area: Clean all surfaces that may have come into contact with the
chemical.

o Doff and Dispose of PPE: Remove PPE carefully to avoid self-contamination. Dispose of
single-use items, such as gloves, as hazardous waste.

e Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the
substance.[1][2]

Emergency Procedures

Spill Response:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area and
remove all sources of ignition.[1][7]

e Ventilate: Ensure the area is well-ventilated.

o Wear Full PPE: Don the appropriate PPE, including respiratory protection, before addressing
the spill.[1]

» Contain Spill: Prevent further leakage and stop the material from entering drains or
waterways.[1]
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e Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand,
diatomite, or universal binders.[1][5][11]

o Collect Waste: Carefully scoop the absorbed material into a suitable, labeled, and sealable
container for hazardous waste disposal.[1][7]

o Clean Area: Wash the spill site with 60-70% ethanol followed by a thorough wash with soap
and water.[7][8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[1][5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water.[1][5] If skin irritation occurs, seek medical attention.[8]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[1] Continue rinsing and consult
a physician immediately.[1]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[1] Call a physician or poison control center immediately.
[11][12]

Disposal Plan

Disposal of 1-Chloronaphthalene and its contaminated materials must be handled as
hazardous waste in accordance with all local, regional, and national regulations.

e Chemical Waste:
o Do not dispose of with household garbage or pour down the drain.[12]

o Collect surplus and non-recyclable 1-Chloronaphthalene in a designated, properly
labeled, and sealed container.
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o Arrange for disposal through a licensed professional waste disposal service.[13] A
recommended method involves incineration in a furnace equipped with an afterburner and
an acid scrubber to neutralize the resulting hydrogen chloride gas.[8]

e Contaminated Materials:

o All materials used to clean up spills (absorbent paper, etc.), used PPE (gloves, suits), and
empty containers should be considered hazardous waste.

o Seal these materials in a vapor-tight plastic bag or other suitable closed container.[7][8]
[11]

o Label the container clearly and dispose of it along with the chemical waste.

Workflow Visualization

The following diagram illustrates the standard operational workflow for safely handling 1-
Chloronaphthalene.
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Phase 1: Preparation

1. Plan & Prepare
- Review SDS
- Verify Fume Hood & Eyewash
- Remove Ignition Sources

Phase 2:‘Pperation

2. Don PPE
- Goggles & Face Shield
- Butyl Rubber Gloves
- Chemical Suit & Respirator

3. Chemical Handling
- Work Within Fume Hood
- Avoid Contact & Inhalation

Emergency Spill?

Normal \Vorkflow

Spill Response Protocol
- Evacuate & Ventilate
- Absorb with Inert Material
- Collect for Disposal

se 3: Post-Operafion

4. Decontamination
- Secure Chemical Container
- Clean Work Area
- Doff PPE Correctly

5. Waste Disposal
- Segregate Hazardous Waste
- Seal in Labeled Containers
- Follow Institutional Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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